Cas no 1781852-29-6 (1-methyl-3-(3-methylphenyl)-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-methyl-3-(3-methylphenyl)-1H-pyrrole-2-carbaldehyde
• CAS No: 1781852-29-6
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• MDL: MFCD30500006
• CID: 5191624
• PubChem ID: 83485250
• Update Time: 2025-06-11

1-methyl-3-(3-methylphenyl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 1-methyl-3-(3-methylphenyl)-
• 1-methyl-3-(3-methylphenyl)-1H-pyrrole-2-carbaldehyde

• MDL： MFCD30500006
• Inchi： 1S/C13H13NO/c1-10-4-3-5-11(8-10)12-6-7-14(2)13(12)9-15/h3-9H,1-2H3
• InChI Key： JTAZXNXHDDBFAQ-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(C2=CC=CC(C)=C2)=C1C=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-methyl-3-(3-methylphenyl)-1H-pyrrole-2-carbaldehyde

Comprehensive Overview of 1-methyl-3-(3-methylphenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 1781852-29-6)

The compound 1-methyl-3-(3-methylphenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 1781852-29-6) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This pyrrole derivative is characterized by its aldehyde functional group and methyl-substituted phenyl ring, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science.

One of the key reasons for the growing interest in 1-methyl-3-(3-methylphenyl)-1H-pyrrole-2-carbaldehyde is its role as a building block in the synthesis of more complex molecules. Its pyrrole core is a common motif in many biologically active compounds, which has led to its investigation in drug discovery programs. The presence of the aldehyde group allows for further functionalization, enabling chemists to create a wide range of derivatives with tailored properties. This flexibility is particularly valuable in the development of new small-molecule therapeutics and functional materials.

In the context of current trends, sustainability and green chemistry are hot topics in the scientific community. The synthesis and application of 1-methyl-3-(3-methylphenyl)-1H-pyrrole-2-carbaldehyde align with these principles when optimized for minimal environmental impact. Researchers are exploring catalyst-free reactions and solvent-free conditions to produce this compound efficiently. Such advancements not only reduce waste but also lower production costs, making it an attractive option for industrial-scale applications.

Another area of interest is the compound's potential in material science. Its aromatic system and electron-rich pyrrole ring make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and conductive polymers. The ability to fine-tune its electronic properties through modifications to the aldehyde or methyl groups opens up possibilities for designing materials with specific optical or electrical characteristics. This has led to a surge in patents and publications focusing on its applications in advanced materials.

From a commercial perspective, the demand for 1-methyl-3-(3-methylphenyl)-1H-pyrrole-2-carbaldehyde is driven by its versatility and the expanding market for fine chemicals. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and industrial clients. Its CAS number (1781852-29-6) serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the compound gains traction, quality control and analytical methods for its characterization are also being refined to meet industry standards.

In summary, 1-methyl-3-(3-methylphenyl)-1H-pyrrole-2-carbaldehyde (CAS No. 1781852-29-6) is a promising compound with broad applicability across multiple disciplines. Its structural features, combined with the ongoing advancements in synthetic methodologies, position it as a valuable asset in modern chemistry. Whether in drug development, material innovation, or green chemistry initiatives, this molecule continues to inspire new research and commercial opportunities.